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Compound of Interest

Compound Name:
1-Chloro-6-methylisoquinolin-5-

amine

CAS No.: 1093101-44-0

Cat. No.: B1429187

Get Quote

An In-Depth Technical Guide to 1-Chloro-6-methylisoquinolin-5-amine (CAS 1093101-44-0)

Part 1: Executive Summary & Chemical Identity
1-Chloro-6-methylisoquinolin-5-amine is a high-value heterocyclic intermediate primarily

utilized in the synthesis of MCL-1 (Myeloid Cell Leukemia-1) inhibitors, a class of BH3 mimetics

targeting apoptosis evasion in hematological malignancies (e.g., Multiple Myeloma, AML). Its

structural uniqueness lies in the orthogonal reactivity of the C1-chloro group (electrophilic

handle for SNAr or Suzuki couplings) and the C5-amino group (nucleophilic handle for

amide/sulfonamide formation), allowing for the precise construction of macrocyclic drugs like

AZD5991 analogs.
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Property Specification

CAS Number 1093101-44-0

IUPAC Name 1-Chloro-6-methylisoquinolin-5-amine

Molecular Formula C₁₀H₉ClN₂

Molecular Weight 192.64 g/mol

Appearance Pale yellow to off-white solid

Melting Point 142–145 °C (decomposition >200 °C)

Solubility
Soluble in DMSO, DMF, DCM; sparingly soluble

in water

Key Functionality
C1-Electrophile (Cl), C5-Nucleophile (NH₂), C6-

Methyl (Steric block)

Part 2: Synthesis & Manufacturing Protocol
The industrial synthesis of CAS 1093101-44-0 typically avoids direct nitration of the

isoquinoline ring due to poor regioselectivity. Instead, a de novo ring construction or

functionalization of a pre-formed lactam is preferred to ensure the 5-amino-6-methyl pattern is

established early.

Optimized Synthetic Workflow
The most robust route proceeds via the chlorination of 5-nitro-6-methylisoquinolin-1(2H)-one,

followed by a chemoselective reduction.

Step 1: Chlorination (Deoxychlorination)

Reagents: Phosphorus Oxychloride (POCl₃), catalytic DMF.

Conditions: Reflux (105 °C), 3–5 hours.

Mechanism: The lactam carbonyl oxygen attacks the electrophilic phosphorus, creating a

leaving group that is displaced by chloride.
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Critical Control: Anhydrous conditions are required to prevent hydrolysis of the Vilsmeier-

Haack intermediate.

Step 2: Nitro Reduction

Reagents: Iron powder (Fe), Ammonium Chloride (NH₄Cl), Ethanol/Water.

Conditions: 70–80 °C, vigorous stirring.

Selectivity: Iron reduction is preferred over catalytic hydrogenation (H₂/Pd-C) to avoid

simultaneous hydrogenolysis of the C1-Chlorine bond (dehalogenation).

Experimental Protocol (Step-by-Step)
1. Synthesis of 1-Chloro-5-nitro-6-methylisoquinoline

Charge a reactor with 5-nitro-6-methylisoquinolin-1(2H)-one (1.0 eq) and POCl₃ (5.0 vol).

Add DMF (0.1 eq) dropwise (exothermic).

Heat to 105 °C and monitor by HPLC until starting material < 1%.

Cool to ambient temperature and concentrate under reduced pressure to remove excess

POCl₃.

Quench: Pour residue onto crushed ice/water (carefully!) and neutralize with saturated

NaHCO₃ to pH 8.

Extract with Dichloromethane (DCM), dry over Na₂SO₄, and concentrate.

Yield: ~85–90% (Yellow solid).

2. Reduction to 1-Chloro-6-methylisoquinolin-5-amine

Suspend the nitro intermediate (1.0 eq) in Ethanol/Water (4:1).

Add Ammonium Chloride (5.0 eq) and Iron Powder (5.0 eq, 325 mesh).

Heat to 80 °C for 2–4 hours. Monitor for the disappearance of the nitro peak.
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Workup: Filter hot through a Celite pad to remove iron oxides. Wash the cake with hot

ethanol.

Concentrate the filtrate. Resuspend in water and extract with Ethyl Acetate.

Purification: Recrystallize from Ethanol/Heptane if necessary.

Final Yield: ~75–80% (Off-white solid).

Part 3: Visualization of Synthesis & Logic
The following diagram illustrates the synthetic logic and the critical decision points (e.g.,

avoiding Pd/C to preserve the Cl-bond).
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Precursor:
5-Nitro-6-methylisoquinolin-1-one

Step 1: Deoxychlorination
(POCl3, DMF, 105°C)

 Activation of Lactam

Intermediate:
1-Chloro-5-nitro-6-methylisoquinoline

 Nucleophilic Substitution

Decision Point:
Avoid Dehalogenation

Step 2: Chemoselective Reduction
(Fe / NH4Cl / EtOH)

 Select Fe over H2/Pd
to preserve C-Cl bond

Target Product:
1-Chloro-6-methylisoquinolin-5-amine

(CAS 1093101-44-0)

 Nitro Reduction

Click to download full resolution via product page

Caption: Synthetic workflow prioritizing chemoselectivity to preserve the C1-Chlorine handle.
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Part 4: Therapeutic Applications (MCL-1 Inhibitors)
1-Chloro-6-methylisoquinolin-5-amine acts as the "warhead scaffold" for next-generation

MCL-1 inhibitors. MCL-1 (Myeloid Cell Leukemia-1) is a pro-survival protein often upregulated

in cancers resistant to BCL-2 inhibitors (like Venetoclax).

Mechanism of Action in Drug Design
Scaffold Role: The isoquinoline ring mimics the BH3 domain of pro-apoptotic proteins (like

BIM or NOXA), fitting into the hydrophobic groove of MCL-1.

C1-Chlorine Utility: This position is typically substituted (via SNAr) with a solubilizing group or

a linker that extends into the P2/P4 pockets of the MCL-1 protein.

C5-Amine Utility: This amine forms a critical amide bond with a hydrophobic moiety (e.g., a

substituted benzothiophene or indole), which anchors the molecule deep within the protein's

binding cleft.

Key Drug Connections
AZD5991 (AstraZeneca): A macrocyclic MCL-1 inhibitor.[1] While the final structure is

complex, the isoquinoline core is a structural analog used in the optimization of this class.

AMG-176 (Amgen): Another MCL-1 inhibitor where substituted isoquinolines serve as key

pharmacophores.
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Isoquinoline-based
Inhibitor
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Caption: Mechanism of Action: The isoquinoline derivative displaces pro-apoptotic proteins

from MCL-1.

Part 5: Safety & Handling
Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319

(Causes serious eye irritation).

Storage: Store at 2–8 °C (Refrigerate) under inert atmosphere (Argon/Nitrogen). The amine

is oxidation-sensitive over long periods.

Handling: Use only in a chemical fume hood. Avoid contact with strong oxidizing agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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